Cas no 5616-55-7 (2-phenyl-1,3-dithiolane)

• Product Name: 2-phenyl-1,3-dithiolane
• CAS No: 5616-55-7
• MF: C₉H₁₀S₂
• MW: 182.305699825287
• MDL: MFCD01729637
• CID: 1596599
• PubChem ID: 21830
• Update Time: 2025-04-23

2-phenyl-1,3-dithiolane Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,3-dithiolane
• 1,3-dithiolane, 2-phenyl-
• Benzaldehyde ethane-1,2-diyl dithioacetal
• AKOS006344767
• 1,3-Dithiolan-2-yl, 2-phenyl-
• 72256-99-6
• UNII-6FVQ28Z7PB
• 5616-55-7
• RKBPDPLCHXWHRQ-UHFFFAOYSA-
• DTXSID30204695
• AS-38243
• A913732
• SCHEMBL3078602
• 6FVQ28Z7PB
• NSC-41541
• Benzaldehyde ethylene dithioacetal
• RKBPDPLCHXWHRQ-UHFFFAOYSA-N
• MFCD01729637
• P2742
• NSC 41541
• 2-phenyl-[1,3]dithiolane
• CS-0171315
• InChI=1/C9H10S2/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-5,9H,6-7H2
• BRN 0120833
• DTXSID601307760
• NSC41541

• MDL： MFCD01729637
• Inchi： 1S/C9H10S2/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-5,9H,6-7H2
• InChI Key： RKBPDPLCHXWHRQ-UHFFFAOYSA-N
• SMILES： S1CCSC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.0225
• Monoisotopic Mass: 182.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 0

2-phenyl-1,3-dithiolane Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-phenyl-1,3-dithiolane

2-Phenyl-1,3-Dithiolane: A Comprehensive Overview

2-Phenyl-1,3-dithiolane, also known by its CAS registry number CAS No. 5616-55-7, is a sulfur-containing organic compound that has garnered significant attention in both academic and industrial research due to its unique chemical properties and versatile applications. This compound belongs to the class of dithiolanes, which are five-membered rings consisting of two sulfur atoms and three carbon atoms. The presence of a phenyl group at the second position of the dithiolane ring imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The structure of 2-phenyl-1,3-dithiolane can be described as a dithiolane ring with a phenyl substituent at the 2-position. This arrangement allows for various substitution patterns and reactivity profiles, which have been extensively studied in recent years. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, such as antibiotics and antiviral agents, due to its ability to undergo diverse chemical transformations.

Recent studies have highlighted the role of CAS No. 5616-55-7 in the development of novel materials with applications in electronics and optoelectronics. For instance, its sulfur atoms can participate in metal coordination, making it a promising candidate for the synthesis of metalloorganic frameworks (MOFs) and related materials. These frameworks have shown potential in gas storage, catalysis, and sensing technologies.

In addition to its role as an intermediate, 2-phenyl-1,3-dithiolane has been investigated for its biological activity. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. However, further research is required to fully understand its pharmacokinetics and safety profile.

The synthesis of CAS No. 5616-55-7 typically involves the reaction of thiols with aldehydes or ketones under appropriate conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability.

In conclusion, 2-phenyl-1,3-dithiolane, or CAS No. 5616-55-7, is a multifaceted compound with applications spanning organic synthesis, materials science, and biotechnology. Its unique chemical properties and versatility make it a subject of ongoing research interest across various disciplines.